1-cyclopropyl-6-methyl-4-((1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one

• IUPAC Name: 1-cyclopropyl-6-methyl-4-[1-(4-methylthiophene-2-carbonyl)azetidin-3-yl]oxypyridin-2-one
• InChI: InChI=1S/C18H20N2O3S/c1-11-5-16(24-10-11)18(22)19-8-15(9-19)23-14-6-12(2)20(13-3-4-13)17(21)7-14/h5-7,10,13,15H,3-4,8-9H2,1-2H3
• InChI Key: NMLFCOWURSVMTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)C4=CC(=CS4)C
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

1-cyclopropyl-6-methyl-4-((1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.43. The purity is usually 95%.
BenchChem offers high-quality 1-cyclopropyl-6-methyl-4-((1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-cyclopropyl-6-methyl-4-((1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Reactivity

Research on compounds with azetidine and pyridinone moieties demonstrates advanced synthesis techniques and chemical reactivity. For instance, the synthesis and biological evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone highlight the potential antidepressant and nootropic activities of these compounds, suggesting that similar structures could be explored for central nervous system (CNS) activity (Thomas et al., 2016). Additionally, the stereoselective synthesis of azetidines and pyrrolidines from N-tert-butylsulfonyl(2-aminoalkyl)oxiranes demonstrates a method for creating compounds with precise stereochemistry, which is crucial for drug development (Medjahdi et al., 2009).

Potential for Antibacterial and Anticancer Applications

Compounds containing azetidinone and related structures have been evaluated for their antibacterial and anticancer potential. For example, fluoronaphthyridines with cycloalkylamino groups, similar in structural complexity to the compound , have shown promising antibacterial activities (Bouzard et al., 1992). This suggests that derivatives of 1-cyclopropyl-6-methyl-4-((1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one could also be explored for similar applications.

Catalytic Applications and CO2 Conversion

The synthesis of functionalized spiro[cyclopropa[a]pyrrolizine]- and spiro[3-azabicyclo[3.1.0]hexane]oxindoles via [3 + 2]-cycloaddition highlights the catalytic potential of compounds with azetidinone and related structures for CO2 conversion (Filatov et al., 2017). This demonstrates the utility of these compounds in green chemistry and environmental applications.